2-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzamide

• IUPAC Name: 2-methylsulfanyl-N-[4-(naphthalen-1-ylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C24H20N2O3S2/c1-30-23-12-5-4-10-21(23)24(27)25-18-13-15-19(16-14-18)31(28,29)26-22-11-6-8-17-7-2-3-9-20(17)22/h2-16,26H,1H3,(H,25,27)
• InChI Key: MURDUWPIONCQSH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H20N2O3S2
• Molecular Weight: 448.6 g/mol

Description

2-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzamide is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. This compound is also known as MTA-NAP and has been found to have promising effects in various studies.

Mechanism of Action

MTA-NAP's mechanism of action is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth and survival. It has been shown to inhibit the activity of the protein kinase B (AKT) pathway and the mitogen-activated protein kinase (MAPK) pathway, both of which are involved in cell proliferation.
Biochemical and Physiological Effects:
MTA-NAP has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation and oxidative stress. It has also been shown to regulate the expression of various genes involved in these processes.

Advantages and Limitations for Lab Experiments

One advantage of using MTA-NAP in lab experiments is that it has been found to have a high purity level, which ensures reproducibility of results. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on MTA-NAP. One area of interest is its potential use in combination with other therapeutic agents to enhance its effects. Another area of research is the development of new synthesis methods to improve the yield and purity of MTA-NAP. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in various disease models.

Scientific Research Applications

MTA-NAP has been studied for its potential use in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, MTA-NAP has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.